Cas no 1343972-83-7 (3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid)
1343972-83-7 structure
Product Name:3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid
CAS No:1343972-83-7
MF:C10H14N2O3
MW:210.229762554169
CID:4590933
PubChem ID:64448001
Update Time:2023-08-10
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid
- 3-methyl-1-(oxan-4-yl)pyrazole-4-carboxylic acid
- Z1695906714
-
- Inchi: 1S/C10H14N2O3/c1-7-9(10(13)14)6-12(11-7)8-2-4-15-5-3-8/h6,8H,2-5H2,1H3,(H,13,14)
- InChI Key: UTLISWXTBXEDDV-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)N1C=C(C(=O)O)C(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 241
- XLogP3: 0.5
- Topological Polar Surface Area: 64.4
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B496758-2.5mg |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B496758-5mg |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B496758-25mg |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 25mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-122878-0.05g |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 95.0% | 0.05g |
$174.0 | 2025-02-21 | |
| Enamine | EN300-122878-0.1g |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 95.0% | 0.1g |
$260.0 | 2025-02-21 | |
| Enamine | EN300-122878-0.25g |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 95.0% | 0.25g |
$371.0 | 2025-02-21 | |
| Enamine | EN300-122878-0.5g |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 95.0% | 0.5g |
$585.0 | 2025-02-21 | |
| Enamine | EN300-122878-1.0g |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 95.0% | 1.0g |
$750.0 | 2025-02-21 | |
| Enamine | EN300-122878-2.5g |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 95.0% | 2.5g |
$1469.0 | 2025-02-21 | |
| Enamine | EN300-122878-5.0g |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid |
1343972-83-7 | 95.0% | 5.0g |
$2175.0 | 2025-02-21 |
3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
1343972-83-7 (3-methyl-1-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid) Related Products
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